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Compound of Interest

5-Formylindole-CE
Compound Name:
Phosphoramidite

cat. No.: B13710197

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formylindole-CE Phosphoramidite is a key reagent for the incorporation of an aldehyde
functional group into synthetic oligonucleotides. This modification provides a reactive handle for
the post-synthetic conjugation of various molecules, including fluorophores, quenchers, and
affinity ligands, enabling a wide range of applications in diagnostics, therapeutics, and
fundamental research. The stability and solubility of this phosphoramidite are critical
parameters that directly impact the efficiency of oligonucleotide synthesis and the quality of the
final product. This technical guide provides an in-depth overview of the stability and solubility of
5-Formylindole-CE Phosphoramidite, along with recommended handling procedures and
experimental protocols.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-Formylindole-CE
Phosphoramidite is presented in the table below.
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Property Value Reference
Chemical Formula CaaHs0N30O7P [1]
Molecular Weight 763.86 g/mol [1]
CAS Number 460355-05-9 [1]

Not specified, but
Appearance phosphoramidites can be

powders or viscous oils.

Stability

The stability of 5-Formylindole-CE Phosphoramidite is crucial for its successful use in
automated oligonucleotide synthesis. Like most phosphoramidites, it is sensitive to moisture
and oxidation.

Solid-State Stability

Proper storage is essential to maintain the integrity of the solid phosphoramidite.

Parameter Recommendation
Storage Temperature Freezer storage, -10 to -30°C
Storage Conditions Dry, under an inert atmosphere (e.g., argon)

] Minimize exposure to atmospheric moisture and
Handling
oxygen.

While specific long-term stability data for solid 5-Formylindole-CE Phosphoramidite is not
readily available in the public domain, adherence to the recommended storage conditions is
critical for maximizing its shelf life.

Solution Stability

Once dissolved for use on a DNA synthesizer, the stability of the phosphoramidite solution is a
key factor for efficient coupling.
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Parameter Value

Solvent Anhydrous Acetonitrile
Recommended Concentration 0.1M

Stability in Solution 2-3 days

The stability of phosphoramidites in solution is generally limited by degradation pathways
involving hydrolysis. The presence of even trace amounts of water in the acetonitrile can lead
to a reduction in coupling efficiency.

Solubility

5-Formylindole-CE Phosphoramidite is soluble in anhydrous acetonitrile, the standard
solvent used in oligonucleotide synthesis.

Solvent Concentration Volume for 0.25 g

Anhydrous Acetonitrile 0.1M 3.27 mL

For other non-standard solvents, it is recommended to perform small-scale solubility tests
before preparing a larger volume for synthesis.

Experimental Protocols
Protocol for Assessing Solution Stability

This protocol outlines a general method for determining the stability of 5-Formylindole-CE
Phosphoramidite in solution over time using HPLC analysis.

Materials:
¢ 5-Formylindole-CE Phosphoramidite
o Anhydrous acetonitrile (DNA synthesis grade)

e HPLC system with a suitable C18 column
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 Inert gas (Argon or Nitrogen)
o Autosampler vials with septa
Procedure:

o Solution Preparation: In a glove box or under a stream of inert gas, accurately weigh a
known amount of 5-Formylindole-CE Phosphoramidite and dissolve it in the appropriate
volume of anhydrous acetonitrile to achieve the desired concentration (e.g., 0.1 M).

e Initial Analysis (T=0): Immediately after preparation, transfer an aliquot of the solution to an
HPLC vial and perform an analysis to determine the initial purity.

 Incubation: Store the stock solution in a sealed vial under an inert atmosphere at room
temperature, simulating the conditions on a DNA synthesizer.

o Time-Point Analysis: At regular intervals (e.g., 24, 48, 72 hours), withdraw an aliquot from the
stock solution and analyze it by HPLC.

o Data Analysis: For each time point, calculate the peak area of the intact phosphoramidite
and any degradation products. Plot the percentage of the intact phosphoramidite as a
function of time to determine the stability profile.

Workflow for Stability Assessment
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Caption: Workflow for assessing the solution stability of 5-Formylindole-CE
Phosphoramidite.

Application in Oligonucleotide Synthesis

5-Formylindole-CE Phosphoramidite is used to introduce an aldehyde group into an
oligonucleotide, which can then be used for subsequent conjugation reactions.
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Reaction Pathway

The aldehyde group introduced by the 5-formylindole moiety can react with various
nucleophiles to form stable conjugates.

(Oligonucleotide with reacts with Conjugates
5-Formylindole
y NG .
& with Schiff Base
Reactants reacts w (requires reduction)

Primary Amine
. Hydrazone
reacts with
=

Hydrazine Derivative
Oxime
(Aminooxy Compound)

Click to download full resolution via product page

Caption: Conjugation reactions of 5-formylindole modified oligonucleotides.

Protocol for Oligonucleotide Synthesis and
Deprotection

The use of 5-Formylindole-CE Phosphoramidite in oligonucleotide synthesis is
straightforward and generally does not require significant modifications to standard protocols.

Materials:
o DNA synthesizer
e 5-Formylindole-CE Phosphoramidite solution (0.1 M in anhydrous acetonitrile)

o Standard DNA synthesis reagents (activator, capping reagents, oxidizing agent)
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o Deprotection solution (e.g., ammonium hydroxide)
Procedure:

o Synthesis: Program the desired oligonucleotide sequence into the DNA synthesizer. Assign a
specific port for the 5-Formylindole-CE Phosphoramidite solution. Standard coupling times
are typically sufficient.

o Cleavage and Deprotection: After synthesis, cleave the oligonucleotide from the solid
support and remove the protecting groups using your standard deprotection protocol (e.qg.,
heating with ammonium hydroxide). The 5-formylindole moiety is stable to these conditions.

« Purification: Purify the aldehyde-modified oligonucleotide using standard methods such as
HPLC or gel electrophoresis.

Conclusion

5-Formylindole-CE Phosphoramidite is a valuable reagent for the functionalization of
synthetic oligonucleotides. Understanding its stability and solubility characteristics is paramount
for achieving high-quality synthesis results. By adhering to the recommended storage and
handling procedures, and by being mindful of its limited stability in solution, researchers can
confidently incorporate this modifier into their oligonucleotide-based applications. The provided
protocols offer a framework for the use and stability assessment of this important synthetic
building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13710197#5-formylindole-ce-phosphoramidite-
stability-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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